1-(4-cyano-2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)oxazol-5-yl)piperidine-4-carboxamide
Description
1-(4-cyano-2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)oxazol-5-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H25N5O4S and its molecular weight is 491.57. The purity is usually 95%.
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Scientific Research Applications
Vaccine Development
Background: Glycoconjugate vaccines have revolutionized disease prevention by linking polysaccharide (PS) antigens to carrier proteins. This approach enhances immunogenicity, particularly in infants, and provides long-lasting immune memory.
Role of the Compound: The compound’s CDAP (1-Cyano-4-dimethylaminopyridine Tetrafluoroborate) chemistry allows efficient conjugation of PS with different structures. It utilizes hydroxyl groups on PS and amino groups on proteins, enabling the creation of glycoconjugate vaccines.
Applications:- Bacterial Pathogens : Researchers have successfully applied CDAP chemistry to bacterial PSs from various pathogens, including Klebsiella pneumoniae, Salmonella Paratyphi A, Salmonella Enteritidis, Salmonella Typhimurium, Shigella sonnei, and Shigella flexneri .
Medicinal Chemistry
Background: 1,2,3,4-Tetrahydroisoquinoline (THIQ) derivatives play a crucial role in medicinal chemistry due to their diverse biological activities.
Role of the Compound: The compound’s 1,2,3,4-tetrahydroisoquinoline scaffold offers opportunities for drug design and development.
Applications:- Inhibitor Design : Researchers have designed derivatives containing a 5-cyano-3-pyridinyl or 3-cyanophenyl appendage. These compounds may serve as potential inhibitors in various therapeutic areas .
Organic Synthesis
Background: Efficient methods for synthesizing complex molecules are essential in organic chemistry.
Role of the Compound: The compound’s reactivity allows for mild and efficient oxidative α-cyanation of N-acyl/sulfonyl 1,2,3,4-THIQs.
Applications:properties
IUPAC Name |
1-[4-cyano-2-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)phenyl]-1,3-oxazol-5-yl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N5O4S/c26-15-22-25(29-12-9-18(10-13-29)23(27)31)34-24(28-22)19-5-7-21(8-6-19)35(32,33)30-14-11-17-3-1-2-4-20(17)16-30/h1-8,18H,9-14,16H2,(H2,27,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEXKFABCZJRPKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N5O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-cyano-2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)oxazol-5-yl)piperidine-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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